4-Hydroxy-3-methyl-4-trifluoromethyl-piperidine
Cat. No. B8411416
M. Wt: 183.17 g/mol
InChI Key: CIJPNUXVMKKYGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06608078B2
Procedure details
A mixture of 1-benzyl-4-hydroxy-3-methyl-4-trifluoromethylpiperidine (5.1 g, 18.68 mmole) and 20% palladium hydroxide (1 g) in methanol (100 ml) was stirred in hydrogen atmosphere (1 atm.) for 12 hr at 35° C. Catalyst was filtered off, washed with methanol, filtrate was concentrated to dryness to give 4-hydroxy-3-methyl-4-trifluoromethyl-piperidine as oil. Yield 3.4 g (99%), C7H12F3NO, m/z 184 (M+1)
Name
1-benzyl-4-hydroxy-3-methyl-4-trifluoromethylpiperidine
Quantity
5.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:13][CH2:12][C:11]([OH:18])([C:14]([F:17])([F:16])[F:15])[CH:10]([CH3:19])[CH2:9]1)C1C=CC=CC=1>CO.[H][H].[OH-].[Pd+2].[OH-]>[OH:18][C:11]1([C:14]([F:17])([F:15])[F:16])[CH2:12][CH2:13][NH:8][CH2:9][CH:10]1[CH3:19] |f:3.4.5|
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Inputs
Step One
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Name
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1-benzyl-4-hydroxy-3-methyl-4-trifluoromethylpiperidine
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Quantity
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5.1 g
|
|
Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CC(C(CC1)(C(F)(F)F)O)C
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Name
|
|
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Quantity
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1 g
|
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Type
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catalyst
|
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Smiles
|
[OH-].[Pd+2].[OH-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
|
Catalyst was filtered off
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WASH
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Type
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WASH
|
|
Details
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washed with methanol, filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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was concentrated to dryness
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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OC1(C(CNCC1)C)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
